Cas no 1446478-68-7 (Benzenesulfonyl chloride, 5-fluoro-2-(trifluoromethoxy)-)

• Product Name: Benzenesulfonyl chloride, 5-fluoro-2-(trifluoromethoxy)-
• CAS No: 1446478-68-7
• MF: C₇H₃ClF₄O₃S
• MW: 278.608534097672
• CID: 5925074
• PubChem ID: 89775262
• Update Time: 2025-05-24

Benzenesulfonyl chloride, 5-fluoro-2-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 5-fluoro-2-(trifluoromethoxy)-
• FPYDXCBBYOEDSX-UHFFFAOYSA-N
• 5-fluoro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride
• SCHEMBL15220356
• 5-fluoro-2-(trifluoromethoxy)benzenesulfonyl chloride
• 1446478-68-7
• EN300-7535036

• Inchi： 1S/C7H3ClF4O3S/c8-16(13,14)6-3-4(9)1-2-5(6)15-7(10,11)12/h1-3H
• InChI Key： FPYDXCBBYOEDSX-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(F)=CC=C1OC(F)(F)F

Computed Properties

• Exact Mass: 277.9427555g/mol
• Monoisotopic Mass: 277.9427555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.632±0.06 g/cm3(Predicted)
• Boiling Point: 266.8±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on Benzenesulfonyl chloride, 5-fluoro-2-(trifluoromethoxy)-

Benzenesulfonyl chloride, 5-fluoro-2-(trifluoromethoxy)- (CAS No. 1446478-68-7): A Comprehensive Overview

Benzenesulfonyl chloride, 5-fluoro-2-(trifluoromethoxy)-, identified by its CAS number 1446478-68-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the synthesis of active pharmaceutical ingredients (APIs) and other fine chemicals. The unique structural features of this compound, including the presence of a fluorine atom and a trifluoromethoxy group, make it a valuable intermediate in the development of novel therapeutic agents.

The< strong>5-fluoro-2-(trifluoromethoxy)benzenesulfonyl chloride structure imparts distinct electronic and steric properties that influence its reactivity and utility in various chemical transformations. The fluorine atom, being highly electronegative, can modulate the electronic distribution within the molecule, enhancing its participation in nucleophilic substitution reactions. Similarly, the trifluoromethoxy group introduces additional electron-withdrawing effects, which can further tailor the reactivity of the sulfonyl chloride moiety.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The< strong>5-fluoro-2-(trifluoromethoxy)benzenesulfonyl chloride is no exception and has been explored in several cutting-edge pharmaceutical applications. For instance, its use as a precursor in the synthesis of fluorinated sulfonylureas has shown promise in the treatment of diabetes mellitus. These sulfonylureas exhibit potent hypoglycemic effects by enhancing insulin secretion from pancreatic beta cells.

Moreover, the< strong>5-fluoro-2-(trifluoromethoxy)benzenesulfonyl chloride has found utility in the development of antiviral and anticancer agents. Fluorinated sulfonyl compounds have been reported to interfere with viral replication by inhibiting key enzymes involved in viral polymerization and transcription. In oncology research, these compounds have demonstrated ability to disrupt cancer cell proliferation by targeting specific signaling pathways that promote tumor growth.

The synthesis of< strong>Benzenesulfonyl chloride, 5-fluoro-2-(trifluoromethoxy)- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Typically, the synthesis begins with the halogenation of a benzene derivative followed by selective functionalization to introduce the fluorine and trifluoromethoxy groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, thereby enhancing the overall efficiency of the synthetic process.

In addition to its pharmaceutical applications, the< strong>5-fluoro-2-(trifluoromethoxy)benzenesulfonyl chloride has been utilized in materials science research. Its ability to participate in various coupling reactions makes it a valuable building block for designing novel polymers and advanced materials with tailored properties. For example, it has been used to synthesize fluorinated sulfonamides, which exhibit exceptional thermal stability and chemical resistance.

The< strong>CAS No. 1446478-68-7 identifier ensures that researchers can reliably source this compound from reputable suppliers while adhering to international regulatory standards. Quality control measures are stringent to guarantee that the compound meets the required specifications for industrial and laboratory use. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to verify the structural integrity and purity of< strong>Benzenesulfonyl chloride, 5-fluoro-2-(trifluoromethoxy)-.

The growing interest in fluorinated compounds underscores their significance in modern chemistry and medicine. The< strong>5-fluoro-2-(trifluoromethoxy)benzenesulfonyl chloride, with its unique structural features and broad applicability, continues to be a subject of intense research. Future studies may explore its potential in other therapeutic areas, such as neurodegenerative diseases and infectious disorders, further expanding its utility profile.

In conclusion, Benzenesulfonyl chloride, 5-fluoro-2-(trifluoromethoxy)- (CAS No. 1446478-68-7) represents a cornerstone compound in pharmaceutical chemistry due to its versatile reactivity and wide-ranging applications. Its role in synthesizing novel therapeutic agents underscores its importance in advancing medical science. As research progresses, this compound is expected to contribute significantly to the development of innovative treatments for various diseases.